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Compound of Interest

Compound Name: TETi76

Cat. No.: B12823887 Get Quote

In the landscape of epigenetic research, Ten-Eleven Translocation (TET) enzymes have

emerged as critical regulators of DNA methylation, playing a pivotal role in gene expression

and cellular differentiation. The development of small molecule inhibitors for these enzymes is

a key focus for researchers in oncology and developmental biology. This guide provides a

detailed comparison of two such inhibitors, TETi76 and Bobcat339, with a focus on their

inhibitory potency, mechanism of action, and experimental validation.

At a Glance: Potency Comparison
A direct comparison of the half-maximal inhibitory concentrations (IC50) reveals a significant

difference in the potency of TETi76 and the initially reported values for Bobcat339. TETi76
demonstrates substantially higher potency against TET1, TET2, and TET3 enzymes.

Inhibitor TET1 IC50 (µM) TET2 IC50 (µM) TET3 IC50 (µM)

TETi76 1.5[1][2] 9.4[1][2] 8.8[1][2]

Bobcat339 33[3][4][5][6][7] 73[3][4][5][6][7] Not Reported

Crucial Caveat for Bobcat339: It is critical to note that subsequent research has demonstrated

that the inhibitory activity of Bobcat339 is primarily due to contaminating Copper(II)[8][9][10].

Independent synthesis of Bobcat339 showed minimal inhibitory activity against TET1 and TET2

on its own[9]. Therefore, the initially reported IC50 values for Bobcat339 should be interpreted

with caution, as they do not reflect the intrinsic activity of the compound.
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Mechanism of Action
Both TETi76 and Bobcat339 were designed to inhibit the catalytic activity of TET enzymes.

These enzymes facilitate DNA demethylation through the iterative oxidation of 5-methylcytosine

(5mC).
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Start

Prepare reaction mix:
- Recombinant TET enzyme
- DNA substrate (with 5mC)

- α-ketoglutarate, Fe(II), Ascorbate

Add varying concentrations of
TETi76 or Bobcat339

Incubate at 37°C

Stop the reaction

Detect 5hmC product
(e.g., ELISA, LC-MS/MS)

Calculate IC50 values from
dose-response curves

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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